Cas no 1006333-69-2 (N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide)

• Product Name: N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide
• CAS No: 1006333-69-2
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD08559105
• CID: 4675601
• Update Time: 2025-05-20

N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide
• N'-Hydroxy-3-pyrazol-1-ylpropanimidamide

• MDL： MFCD08559105
• Inchi： 1S/C6H10N4O/c7-6(9-11)2-5-10-4-1-3-8-10/h1,3-4,11H,2,5H2,(H2,7,9)
• InChI Key： RWZUOUYOYNKZSU-UHFFFAOYSA-N
• SMILES： ON=C(CCN1C=CC=N1)N

Computed Properties

• Exact Mass: 154.085
• Monoisotopic Mass: 154.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide

Introduction to N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide (CAS No. 1006333-69-2)

N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide, identified by its CAS number 1006333-69-2, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The presence of a hydroxy group and a pyrazole moiety in its molecular structure suggests a versatile reactivity that could be exploited in various synthetic pathways and biological interactions.

The compound's structure, featuring an amide linkage and a propanimidamide backbone, positions it as a candidate for further exploration in drug design. The pyrazole ring is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. This feature makes N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide a promising candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and characterization of heterocyclic compounds, particularly those incorporating the pyrazole scaffold. The< strong> hydroxy group attached to the propanimidamide moiety introduces additional functionalization possibilities, allowing for the creation of derivatives with tailored properties. These derivatives could potentially exhibit enhanced bioactivity or improved pharmacokinetic profiles, making them valuable tools in drug discovery.

The synthesis of N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only highlight the synthetic prowess available in modern chemistry but also underscore the importance of innovative approaches in developing new pharmaceuticals.

The biological activity of N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide has been the subject of several recent studies. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a candidate for further investigation in drug development pipelines.

The< strong pyrazole moiety, known for its versatility in medicinal chemistry, has been extensively studied for its ability to modulate biological pathways. The incorporation of this scaffold into N'-hydroxy-3-(1H-pyrazol-1-yl)propanimidamide opens up possibilities for designing molecules that can interact with specific targets in the body. This interaction could lead to the development of drugs that are more effective and have fewer side effects compared to existing treatments.

In addition to its potential therapeutic applications, N'- may also find utility in other areas of research. For instance, its unique chemical structure could make it a valuable tool for studying enzyme mechanisms or for developing new analytical methods. The compound's reactivity and stability under various conditions make it a suitable candidate for both in vitro and in vivo studies.

The< strong hydroxy group , while providing functionalization possibilities, also introduces challenges during synthesis and purification. Careful control over reaction conditions is necessary to prevent unwanted side reactions that could compromise the integrity of the molecule. However, these challenges are often outweighed by the potential benefits offered by such versatile intermediates.

The future prospects for N'-/< strong CAS No. 1006333-69-2 strong >are promising, with ongoing research aimed at uncovering its full potential. As our understanding of molecular interactions continues to grow, so too will our ability to harness compounds like this one for therapeutic purposes. The integration of computational methods into drug discovery is also expected to play a significant role in optimizing the properties of such molecules.

In conclusion, N'-is a compound with significant potential in both academic research and pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research progresses, we can expect to see more applications emerge from this versatile molecule.